4-Isopropyl-2-[2-(4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl)-1-phenylpropan-2-yl]-4,5-dihydro-1,3-oxazole

• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 2-[1-phenyl-2-(4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl)propan-2-yl]-4-propan-2-yl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C21H30N2O2/c1-14(2)17-12-24-19(22-17)21(5,11-16-9-7-6-8-10-16)20-23-18(13-25-20)15(3)4/h6-10,14-15,17-18H,11-13H2,1-5H3
• InChI Key: BBFBTUSLSAFMKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1COC(=N1)C(C)(CC2=CC=CC=C2)C3=NC(CO3)C(C)C

Description

This compound is a bis-oxazoline derivative characterized by two 4,5-dihydro-1,3-oxazole rings linked via a central 1-phenylpropan-2-yl group. Each oxazole ring is substituted with an isopropyl group at the 4-position, contributing to steric bulk and influencing conformational flexibility. Such bis-oxazolines are of interest in asymmetric catalysis and coordination chemistry due to their ability to act as chiral ligands .

Comparison with Similar Compounds

Research Findings and Implications

• Crystallographic Insights : The triclinic symmetry (P¯I) and two independent molecules per asymmetric unit observed in the target compound mirror trends in fluorophenyl-thiazole derivatives, suggesting a common packing motif for sterically hindered heterocycles .
• Lumping Strategy Relevance : Compounds with similar backbone structures (e.g., bis-oxazolines vs. thiazoles) can be grouped for computational modeling of reactivity, though substituent-specific effects (e.g., isopropyl vs. phenyl) require explicit treatment .